Cas no 615-47-4 (1,2,4-Triaminobenzene Dihydrochloride)

• Product Name: 1,2,4-Triaminobenzene Dihydrochloride
• CAS No: 615-47-4
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD00016619
• CID: 38938
• PubChem ID: 87576306
• Update Time: 2025-11-02

1,2,4-Triaminobenzene Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4-triamine dihydrochloride
• 1,2,4-Benzenetriamine dihydrochloride
• 1,2,4-Triaminobenzene dihydrochloride
• 1.2.4-Benzenetriaminedihydrochloride
• 1,2,4-Benzenetriamine, dihydrochloride
• 67F5RO7ZK2
• Benzene-1,2,4-triyltriamine dihydrochloride
• 1,2,4-Benzenetriamine, hydrochloride (1:2)
• BENZENE-1,2,4-TRIAMINE 2HCL
• benzene-1,2,4-triamine, chloride, chloride
• benzol-1,2,4-triamindihydrochlorid
• 1,2,4-Benzenetriaminedihydrochloride
• 1,
• 66248-00-8
• benzene-1,2,4-triamine;dihydrochloride
• YSZC2043
• 1,2,4-Triaminobenzene 2HCl
• 615-47-4
• W-105135
• EINECS 210-428-1
• benzene-1,2,4-triamine HCl(1:2)
• LABOTEST-BB LTBB004497
• A833293
• T0334
• MFCD00016619
• AC-20368
• 1,2,4-Triaminobenzene DiHCl
• Benzene-1 pound not2 pound not4-triamine dihydrochloride
• AS-36716
• FT-0632571
• benzene-1,2,4-triamine dihydrochloride;BENZENE-1,2,4-TRIAMINE 2HCL
• Benzene-1,2,4-triaminedihydrochloride
• NS00079415
• CS-0171059
• AI3-52290
• DTXSID4060652
• AKOS015889833
• UNII-67F5RO7ZK2
• RKMFFOLUBJFMBQ-UHFFFAOYSA-N
• SCHEMBL3734893
• DB-053926
• DTXCID9043061
• 210-428-1
• 1,2,4-Triaminobenzene Dihydrochloride

• MDL： MFCD00016619
• Inchi： 1S/C6H9N3.2ClH/c7-4-1-2-5(8)6(9)3-4;;/h1-3H,7-9H2;2*1H
• InChI Key： RKMFFOLUBJFMBQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C=C(C=CC=1N)N

Computed Properties

• Exact Mass: 195.03300
• Monoisotopic Mass: 195.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.1

Experimental Properties

• Color/Form: Solid
• Melting Point: ~ 290 °C(Dec)
• Boiling Point: 342.5°C at 760 mmHg
• Flash Point: 191.2°C
• Solubility: slightly soluble
• Water Partition Coefficient: Slightly soluble
• PSA: 78.06000
• LogP: 3.78080
• Solubility: Not available
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

1,2,4-Triaminobenzene Dihydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301;H315;H319;H335
• Warning Statement： P261;P280;P301+P310;P305+P351+P338;P405;P501
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• RTECS：DC1953000
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• TSCA：Yes
• Storage Condition：2-8 °C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,2,4-Triaminobenzene Dihydrochloride

1,2,4-Triaminobenzene Dihydrochloride (CAS No. 615-47-4): Properties, Applications, and Industry Insights

1,2,4-Triaminobenzene Dihydrochloride (CAS No. 615-47-4) is a specialized organic compound widely recognized for its role in synthetic chemistry and material science. This aromatic amine derivative, characterized by three amino groups attached to a benzene ring, is often utilized as a key intermediate in the production of dyes, pharmaceuticals, and advanced polymers. Its dihydrochloride salt form enhances stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for high-purity 1,2,4-Triaminobenzene Dihydrochloride has surged due to its relevance in cutting-edge research areas such as organic electronics and nanomaterial synthesis. Researchers are particularly interested in its potential for creating conductive polymers and photochromic materials, which align with the growing focus on sustainable and energy-efficient technologies. Questions like "What are the uses of 1,2,4-Triaminobenzene in solar cells?" or "How does 1,2,4-Triaminobenzene Dihydrochloride improve dye synthesis?" reflect the compound's expanding applications.

The synthesis of 1,2,4-Triaminobenzene Dihydrochloride typically involves the reduction of nitro-substituted precursors or the controlled amination of halobenzenes. Its CAS No. 615-47-4 serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global chemical standards. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, which is critical for applications in sensitive fields like bioconjugation and molecular imaging.

From an industrial perspective, 1,2,4-Triaminobenzene Dihydrochloride is valued for its role in producing azo dyes and pigments, which are essential for textiles and coatings. The compound's ability to form stable complexes with metals also makes it useful in catalysis and corrosion inhibition. With the rise of eco-friendly manufacturing, inquiries such as "Is 1,2,4-Triaminobenzene Dihydrochloride biodegradable?" or "Can it be derived from renewable sources?" highlight the intersection of chemistry and sustainability.

In the pharmaceutical sector, 1,2,4-Triaminobenzene Dihydrochloride is explored as a building block for drug candidates, particularly in the development of antimicrobial and anticancer agents. Its structural versatility allows for modifications that enhance bioactivity, addressing challenges like drug resistance. Searches for "1,2,4-Triaminobenzene in medicinal chemistry" or "CAS 615-47-4 toxicity profile" underscore the need for balanced efficacy and safety data.

Handling and storage of 1,2,4-Triaminobenzene Dihydrochloride require adherence to standard laboratory protocols to maintain its integrity. The compound should be kept in a cool, dry environment, protected from light and moisture. Proper labeling with its CAS No. 615-47-4 ensures traceability and risk management, aligning with workplace safety guidelines.

As innovation drives the chemical industry forward, 1,2,4-Triaminobenzene Dihydrochloride continues to attract attention for its multifaceted utility. Whether in advanced materials, life sciences, or industrial processes, this compound exemplifies the synergy between fundamental research and practical applications. Future trends may focus on optimizing its synthesis for scalability or exploring novel derivatives to meet evolving technological demands.